Cas no 954232-56-5 (2,4-dichloro-6-(pyridin-2-yl)pyrimidine)

• Product Name: 2,4-dichloro-6-(pyridin-2-yl)pyrimidine
• CAS No: 954232-56-5
• MF: C₉H₅Cl₂N₃
• MW: 226.062099218369
• MDL: MFCD09750202
• CID: 4667258
• PubChem ID: 22618071
• Update Time: 2025-08-05

2,4-dichloro-6-(pyridin-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-(pyridin-2-yl)pyrimidine

• MDL： MFCD09750202
• Inchi： 1S/C9H5Cl2N3/c10-8-5-7(13-9(11)14-8)6-3-1-2-4-12-6/h1-5H
• InChI Key： VONHTGNOEMMNQQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2=NC=CC=C2)=CC(Cl)=N1

Additional information on 2,4-dichloro-6-(pyridin-2-yl)pyrimidine

Comprehensive Overview of 2,4-Dichloro-6-(pyridin-2-yl)pyrimidine (CAS No. 954232-56-5)

2,4-Dichloro-6-(pyridin-2-yl)pyrimidine (CAS No. 954232-56-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical structure. This compound, featuring a pyrimidine core substituted with chlorine atoms and a pyridine ring, serves as a key intermediate in the synthesis of biologically active molecules. Its unique structural attributes make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 2,4-dichloro-6-(pyridin-2-yl)pyrimidine has surged, driven by its role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate enzymatic activity, a hot topic in cancer therapy and infectious disease research. The compound’s chloropyrimidine moiety is often leveraged to enhance binding affinity and selectivity in target proteins, aligning with the growing focus on precision medicine.

The synthesis of CAS No. 954232-56-5 typically involves multi-step organic reactions, including cross-coupling and halogenation processes. Its pyridine-pyrimidine hybrid structure offers excellent stability and reactivity, making it suitable for high-throughput screening in drug development. Notably, this compound has been explored in AI-driven molecular design, where computational tools predict its interactions with biological targets—a trend reflecting the integration of machine learning in chemistry.

From an industrial perspective, 2,4-dichloro-6-(pyridin-2-yl)pyrimidine is often discussed in forums on green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions aim to reduce the environmental footprint of its production. These advancements resonate with the global push toward eco-friendly manufacturing, a frequently searched topic among chemists and policymakers alike.

In summary, 2,4-dichloro-6-(pyridin-2-yl)pyrimidine (CAS No. 954232-56-5) exemplifies the intersection of medicinal chemistry and cutting-edge technology. Its applications span drug discovery, agrochemicals, and material science, while its synthesis continues to evolve with automation and AI-assisted optimization. As research progresses, this compound is poised to remain a focal point in scientific literature and industrial innovation.